Cas no 67865-68-3 (Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester)

Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester structure

67865-68-3 structure

Product Name:Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester

CAS No:67865-68-3

Molecular Formula:C₁₂H₁₃N₃O₃

Molecular Weight:247.25000

CID:394006

PubChem ID:72060

Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester Properties

Names and Identifiers

- Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester
- (3-diazo-1-(S)-methyl-2-oxopropyl)carbamic acid benzyl ester
- Z-L-Ala-CHN2
- Z-L-ALPHA-CHN2
- Phenylethylacetylurea (2-Phenylbutyrylurea)
- PBU
- EINECS 201-998-2
- DB13362
- Benuride; EPA; Ethylphenacemide; Lircapyl; M 551
- DTXCID40612
- Urea, (2-phenylbutyryl)-, (+)-
- SR-01000944857
- MLS006010403
- 878CEJ4HGX
- CAS-90-49-3
- N-(.alpha.-Phenylbutyryl)urea
- Aethylphenacemidum
- N-(2-Phenylbutanoyl)urea #
- Benzeneacetamide, N-(aminocarbonyl)-.alpha.-ethyl-
- Feneturida
- 90-49-3
- Pheneturidum [INN-Latin]
- NS00039361
- 1-((Ethyl)phenylacetyl)urea
- Benzeneacetamide, N-(aminocarbonyl)-alpha-ethyl-, (-)-
- M-551
- 67865-68-3
- Ethylphenacemide (JAN)
- Feneturida [INN-Spanish]
- AKOS011976695
- .ALPHA.-PHENYL-.ALPHA.-ETHYLACETYLUREA
- D01190
- CHEMBL2107062
- Pheneturide (INN)
- DTXSID4020612
- HY-111177
- 6509-32-6
- (-)-Pheneturide
- N-carbamoyl-2-phenyl-butanamide
- Pheneturide [INN:BAN]
- dl-Pheneturide
- PHENETURIDE [WHO-DD]
- Pheneturide
- CCRIS 3075
- ETHYLPHENACEMIDE [JAN]
- EN300-136805
- AJOQSQHYDOFIOX-UHFFFAOYSA-N
- NCGC00180997-01
- N-(alpha-Phenylbutyryl)urea
- N-(aminocarbonyl)-2-phenylbutanamide
- S-46
- 6192-36-5
- FT-0718577
- Urea, (2-phenylbutyryl)-
- NCGC00255213-01
- Lircapyl
- PHENETURIDE [MART.]
- (2-phenylbutanoyl)urea
- UNII-878CEJ4HGX
- Benuride
- N-(Aminocarbonyl)-alpha-ethylbenzeneacetamide (+)-
- Laburide
- F88147
- PHENETURIDE [INN]
- AMY40721
- S 46
- Phenylethylacetyluree [French]
- Phenylethylacetyluree
- Benzeneacetamide, N-(aminocarbonyl)-alpha-ethyl-, (+)-
- SMR001798871
- Urea, (2-phenylbutyryl)-, (-)-
- Phenylethylacetylurea
- CHEBI:31989
- Ethylphenacemide
- 6509-31-5
- Pheneturidum
- N-carbamoyl-2-phenylbutanamide
- CS-0034531
- Q7181340
- 2-Phenylbutyrylurea
- Tox21_302208
- (+)-Pheneturide
- MS-23123
- l-Pheneturide
- Ethylphenylacetylurea
- N-(Aminocarbonyl)-alpha-ethylbenzeneacetamide (-)-
- M 551
- Phenuride
- PHENETURIDE [MI]
- SR-01000944857-1
- N-CARBAMOYL-2-PHENYL BUTANAMIDE
- Tox21_112650
- Z995154698
- SCHEMBL35066
- d-Pheneturide
- SBI-0654658.0001
- +Expand
- InChIKey： AJOQSQHYDOFIOX-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14N2O2/c1-2-9(10(14)13-11(12)15)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H3,12,13,14,15)
- SMILES： CCC(C1=CC=CC=C1)C(=O)NC(=O)N

Computed Properties

Exact Mass: 247.09600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 206.105527694g/mol
Heavy Atom Count: 15
Complexity: 235
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 72.2Å²

Experimental Properties

LogP: 1.64296
PSA: 92.79000
Melting Point: 91-92 ºC (dichloromethane hexane )

Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-296763-1 g	Z-L-Ala-CHN2,	67865-68-3		1g	￥6,017.00	2023-07-11

Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester Synthesis

Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, phenylmethylester Related Literature

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7. Organizing multivalency in carbohydrate recognition

Christian Müller,Guillaume Despras,Thisbe K. Lindhorst Chem. Soc. Rev., 2016,45, 3275-3302
8. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

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10. Inside front cover

Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164

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